2-(Propan-2-yl)-5-(propan-2-ylidene)cyclopenta-1,3-diene

• CAS RN: 125312-61-0
• Molecular Formula: C11H16
• Molecular Weight: 148.24 g/mol
• IUPAC Name: 2-propan-2-yl-5-propan-2-ylidenecyclopenta-1,3-diene
• InChI: InChI=1S/C11H16/c1-8(2)10-5-6-11(7-10)9(3)4/h5-8H,1-4H3
• InChI Key: UOICSPCQXVBOQQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=C(C)C)C=C1

Description

2-(Propan-2-yl)-5-(propan-2-ylidene)cyclopenta-1,3-diene is a useful research compound. Its molecular formula is C11H16 and its molecular weight is 148.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Therefore, 1,3-diisopropylcyclopentadiene was selected as the starting point for the synthesis. Unfortunately, the reported syntheses of 1,3-diisopropylcyclopentadiene gave low yields since the final step was always separation of the 1,3 product from the 1,2 product. A more selective method was found by extension of work by Nile in which he prepared a number of 1,3 disubstituted cyclopentadienes using a fulvene route. Using this method, reaction of isopropylcyclopentadiene with acetone catalyzed by pyrrolidine gave the 3-isopropyl-6,6-dimethylfulvene. Subsequent reduction of the fulvene with LAH and hydrolysis provided 1,3-diisopropylcyclopentadiene, "iPr2Cp." ##STR10##